Cas no 83883-11-8 (DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-)

DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- is a specialty amide compound featuring a dodecanamide backbone substituted with a 2-hydroxy-2-methylpropyl group. This structure imparts surfactant-like properties, making it useful in formulations requiring emulsification, lubrication, or foam stabilization. Its hydroxyl functionality enhances compatibility with polar solvents and aqueous systems, while the hydrophobic alkyl chain contributes to interfacial activity. The compound is valued for its stability under moderate pH and temperature conditions, as well as its ability to modify surface tension in industrial and cosmetic applications. Its balanced amphiphilic character allows for tailored performance in coatings, personal care products, or specialty chemical intermediates.

DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- structure

83883-11-8 structure

Product Name:DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-

CAS No:83883-11-8

MF:C₁₆H₃₃NO₂

MW:271.438725233078

MDL:MFCD21007789

CID:3425698

PubChem ID:25233743

Update Time:2025-05-22

DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- Chemical and Physical Properties

Names and Identifiers

- DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-
- N-(2-hydroxy-2-methylpropyl)-dodecanamide
- 83883-11-8
- N-(2-Hydroxy-2-methylpropyl)dodecanamide
- SCHEMBL12572413
- DTXSID401273484
- AKOS014764765
- MDL： MFCD21007789
- Inchi： 1S/C16H33NO2/c1-4-5-6-7-8-9-10-11-12-13-15(18)17-14-16(2,3)19/h19H,4-14H2,1-3H3,(H,17,18)
- InChI Key： DXRJDPYAUGGBPB-UHFFFAOYSA-N
- SMILES： C(NCC(O)(C)C)(=O)CCCCCCCCCCC

Computed Properties

Exact Mass: 271.251129295Da
Monoisotopic Mass: 271.251129295Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 12
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 49.3Å²

DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D701532-100mg	N-(2-hydroxy-2-methylpropyl)-dodecanamide	83883-11-8	95%	100mg	$390	2024-08-03
eNovation Chemicals LLC	D701532-1g	N-(2-hydroxy-2-methylpropyl)-dodecanamide	83883-11-8	95%	1g	$590	2024-08-03
eNovation Chemicals LLC	D701532-100mg	N-(2-hydroxy-2-methylpropyl)-dodecanamide	83883-11-8	95%	100mg	$390	2025-02-21
eNovation Chemicals LLC	D701532-1g	N-(2-hydroxy-2-methylpropyl)-dodecanamide	83883-11-8	95%	1g	$590	2025-02-21
eNovation Chemicals LLC	D701532-100mg	N-(2-hydroxy-2-methylpropyl)-dodecanamide	83883-11-8	95%	100mg	$390	2025-02-25
eNovation Chemicals LLC	D701532-1g	N-(2-hydroxy-2-methylpropyl)-dodecanamide	83883-11-8	95%	1g	$590	2025-02-25

DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490

Related Categories

Additional information on DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-

Research Brief on DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- (CAS: 83883-11-8): Recent Advances and Applications

DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- (CAS: 83883-11-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug formulation, antimicrobial activity, and as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)-. The study demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to its ability to disrupt bacterial cell membranes, making it a promising candidate for the development of novel antibiotics.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role as a building block in the synthesis of lipid-based drug delivery systems. The researchers found that DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- could be effectively incorporated into liposomal formulations, enhancing the stability and bioavailability of hydrophobic drugs. This finding opens new avenues for improving drug delivery systems, particularly for cancer therapeutics.

Further research has explored the compound's potential in neuropharmacology. A 2022 study in ACS Chemical Neuroscience reported that derivatives of DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- exhibited neuroprotective effects in models of neurodegenerative diseases. The study suggested that these compounds could modulate oxidative stress and inflammation pathways, offering a potential therapeutic strategy for conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- for clinical applications. Recent advancements in green chemistry and catalytic processes, however, are addressing these issues. A 2023 review in Chemical Reviews highlighted innovative synthetic routes that improve yield and reduce environmental impact, paving the way for broader utilization of this compound in pharmaceutical development.

In conclusion, DODECANAMIDE, N-(2-HYDROXY-2-METHYLPROPYL)- (CAS: 83883-11-8) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse applications—from antimicrobial agents to drug delivery systems and neuroprotective therapies—underscore its potential to address unmet medical needs. Continued research and development efforts will be crucial to fully unlock its therapeutic potential and translate laboratory findings into clinical applications.